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A Comparative Analysis of Noble Gas
Adsorption on Activated Charcoal

A comprehensive guide for researchers and professionals on the adsorption coefficients of
argon, krypton, and xenon on various grades of activated charcoal, supported by experimental
data and detailed methodologies.

The adsorption of noble gases such as argon (Ar), krypton (Kr), and xenon (Xe) on activated
charcoal is a critical process in various scientific and industrial applications, including gas
separation, purification, and the capture of radioactive isotopes. The efficiency of this process
is quantified by the adsorption coefficient, a key parameter that is dependent on the specific
gas, the type of activated charcoal, and the operating conditions, primarily temperature. This
guide provides a comparative analysis of the adsorption coefficients of Ar, Kr, and Xe on
different grades of activated charcoal, presenting experimental data to inform the selection of
appropriate materials for specific applications.

Comparison of Adsorption Coefficients

The adsorption coefficients, expressed as Henry's constants, for argon, krypton, and xenon
were determined for four different grades of activated charcoal: AG-3, VSK-5, SKT-3, and NWC
12x40. The experiments were conducted under static conditions over a temperature range of
15 °C to 80 °C.
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The results, summarized in the table below, indicate a clear trend in adsorption behavior.
Xenon consistently exhibits the highest adsorption coefficient, followed by krypton and then
argon, across all tested charcoal grades and temperatures. This is attributed to the increasing
polarizability and atomic size of the noble gases down the group, leading to stronger van der
Waals interactions with the charcoal surface.

Furthermore, the data reveals that coconut-based charcoals, VSK-5 and NWC 12x40,
demonstrate the highest adsorption capacities for all three noble gases.[1] This suggests their
potential superiority in applications requiring efficient gas capture and separation. Conversely,
activated charcoal AG-3 showed the lowest adsorption performance.[1] The adsorption
coefficients for all gases decrease with increasing temperature, a characteristic of exothermic
physisorption processes.[1]
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Henry's Constant

Adsorbent Gas Temperature (°C)
(cm?/g)
AG-3 Argon 15 10.8
25 8.5
40 6.1
60 4.0
80 2.8
Krypton 15 345
25 25.0
40 16.7
60 10.0
80 6.5
Xenon 15 180
25 125
40 75
60 40
80 23
VSK-5 Argon 15 18.0
25 14.0
40 9.5
60 6.0
80 4.0
Krypton 15 65
25 45
40 28
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60 16

80 10

Xenon 15 400
25 260

40 150

60 75

80 40

SKT-3 Argon 15 145
25 11.5

40 8.0

60 5.0

80 3.3

Krypton 15 50
25 35

40 22

60 13

80 8

Xenon 15 300
25 200

40 110

60 55

80 30

NWC 12x40 Argon 15 17.5
25 13.5
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40 9.0

60 5.8

80 3.9

Krypton 15 63
25 44

40 27

60 155

80 9.5

Xenon 15 390
25 255

40 145

60 73

80 39

Experimental Protocols

The determination of adsorption coefficients can be performed using various experimental

techniques. The two primary methods employed are the static volumetric method and the

dynamic breakthrough method.

Static Volumetric Method

The static volumetric method is a widely used technique for measuring gas adsorption

isotherms.[2][3] It involves introducing a known amount of adsorbate gas into a chamber of

known volume containing the degassed adsorbent material. The pressure in the chamber is

monitored until it reaches equilibrium. The amount of gas adsorbed is then calculated from the

pressure drop.

Detailed Experimental Steps:
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Sample Preparation: A known mass of the activated charcoal is placed in the sample cell.
The sample is then degassed under vacuum at an elevated temperature to remove any pre-
adsorbed species from its surface.

System Evacuation: The entire volumetric system, including the manifold and the sample
cell, is evacuated to a high vacuum.

Dosing: A calibrated volume of the adsorbate gas (argon, krypton, or xenon) is introduced
into the manifold. The pressure in the manifold is precisely measured.

Adsorption: The valve connecting the manifold to the sample cell is opened, allowing the gas
to come into contact with the adsorbent. The pressure in the system is monitored until it
stabilizes, indicating that equilibrium has been reached.

Data Acquisition: The final equilibrium pressure, temperature, and the volumes of the
manifold and sample cell are recorded.

Calculation: The amount of gas adsorbed at the equilibrium pressure is calculated using the
ideal gas law, accounting for the amount of gas remaining in the free space of the sample
cell (dead volume).

Isotherm Construction: Steps 3-6 are repeated at incrementally higher pressures to generate
a series of data points that form the adsorption isotherm. The initial slope of this isotherm in
the low-pressure region corresponds to the Henry's constant.
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Static Volumetric Method Workflow
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Dynamic Breakthrough Method

The dynamic breakthrough method involves flowing a gas mixture with a known concentration

of the adsorbate through a packed bed of the adsorbent.[4] The concentration of the adsorbate

in the effluent stream is monitored over time. The time it takes for the adsorbate to "break

through" the column is related to its adsorption coefficient.

Detailed Experimental Steps:

Column Packing: A known mass of the activated charcoal is packed uniformly into an
adsorption column.

System Purging: An inert gas, such as helium or nitrogen, is passed through the column to
purge it of any contaminants.

Gas Mixture Introduction: A gas stream containing a specific concentration of the adsorbate
gas (argon, krypton, or xenon) mixed with a carrier gas is introduced into the column at a
constant flow rate and temperature.

Effluent Monitoring: The concentration of the adsorbate in the gas exiting the column is
continuously monitored using a suitable detector, such as a thermal conductivity detector
(TCD) or a mass spectrometer.

Breakthrough Curve Generation: A plot of the outlet adsorbate concentration versus time is
generated. This plot is known as the breakthrough curve.

Data Analysis: The time at which the outlet concentration reaches a certain percentage of the
inlet concentration (e.g., 5% or 50%) is determined. This breakthrough time, along with the
flow rate and the amount of adsorbent, is used to calculate the dynamic adsorption
coefficient.
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Dynamic Breakthrough Method Workflow
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In conclusion, the selection of activated charcoal for the adsorption of argon, krypton, and
xenon should be guided by the specific requirements of the application. The provided data
indicates that for applications demanding high adsorption capacity, coconut-based activated
charcoals such as VSK-5 and NWC 12x40 are superior choices. The detailed experimental
protocols offer a foundation for researchers to conduct their own evaluations and further
explore the adsorption properties of these and other materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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